tert-butyl N-(3-hydroxy-1-methylcyclobutyl)carbamate

• IUPAC Name: tert-butyl N-(3-hydroxy-1-methylcyclobutyl)carbamate
• InChI: InChI=1S/C10H19NO3/c1-9(2,3)14-8(13)11-10(4)5-7(12)6-10/h7,12H,5-6H2,1-4H3,(H,11,13)
• InChI Key: SWADYQXRAYVLDH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)O)NC(=O)OC(C)(C)C
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• CAS RN: 2168025-77-0

Description

“tert-butyl N-(3-hydroxy-1-methylcyclobutyl)carbamate” is a chemical compound with the CAS Number: 2168025-77-0. It has a molecular weight of 201.27. The IUPAC name for this compound is tert-butyl (3-hydroxy-1-methylcyclobutyl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H19NO3/c1-9(2,3)14-8(13)11-10(4)5-7(12)6-10/h7,12H,5-6H2,1-4H3,(H,11,13). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. .

Scientific Research Applications

Synthesis and Structural Analysis

• Enantioselective Synthesis : The title compound has been identified as a crucial intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, with its crystal structure confirming the relative substitution of the cyclopentane ring, mirroring that in β-2-deoxyribosylamine (Ober, Marsch, Harms, & Carell, 2004).
• Spirocyclopropanation : A derivative of tert-butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate was utilized to create spirocyclopropanated analogues of the insecticides Thiacloprid and Imidacloprid, showcasing the versatility of tert-butyl carbamate derivatives in synthesizing complex molecular structures (Brackmann et al., 2005).

Organic Synthesis and Chemical Transformations

• Directed Hydrogenation : N-tert-butoxycarbonylamino and hydroxyl-directed hydrogenation methodologies have been applied to yield single diastereomers of cyclopentanecarboxylic acid methyl esters, highlighting the compound's role in facilitating selective chemical reactions (Smith et al., 2001).
• Building Blocks in Organic Synthesis : tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared as N-(Boc)-protected nitrones, demonstrating their utility as building blocks in organic synthesis for further chemical transformations (Guinchard, Vallée, & Denis, 2005).

Novel Methodologies and Applications

• Amines Transformation : A study reported the chemoselective transformation of amino protecting groups into tert-butyldimethylsilyl carbamates, showcasing the adaptability of tert-butyl carbamate derivatives in modifying amino groups for various synthetic applications (Sakaitani & Ohfune, 1990).
• Boc-protected Amines Synthesis : A mild and efficient one-pot Curtius rearrangement was developed for the synthesis of tert-butyl carbamates, providing a straightforward approach to protect amines, essential for peptide synthesis and other pharmaceutical applications (Lebel & Leogane, 2005).

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.